4-Quinazolinamine, 6-(3-aminopropoxy)-N-(3-bromophenyl)-7-methoxy-

• CAS No.: 655247-76-0
• Molecular Formula: C18H19BrN4O2
• Molecular Weight: 403.3 g/mol
• IUPAC Name: 6-(3-aminopropoxy)-N-(3-bromophenyl)-7-methoxyquinazolin-4-amine
• InChI: InChI=1S/C18H19BrN4O2/c1-24-16-10-15-14(9-17(16)25-7-3-6-20)18(22-11-21-15)23-13-5-2-4-12(19)8-13/h2,4-5,8-11H,3,6-7,20H2,1H3,(H,21,22,23)
• InChI Key: OFWNOGKWPRHQHT-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C2C(=C1)N=CN=C2NC3=CC(=CC=C3)Br)OCCCN

Description

4-Quinazolinamine, 6-(3-aminopropoxy)-N-(3-bromophenyl)-7-methoxy- is a synthetic organic compound that belongs to the quinazoline family. Quinazolines are known for their diverse biological activities and are often studied for their potential therapeutic applications.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-Quinazolinamine, 6-(3-aminopropoxy)-N-(3-bromophenyl)-7-methoxy- typically involves multi-step organic reactions. A common approach might include:

Formation of the Quinazoline Core: Starting from anthranilic acid or its derivatives, the quinazoline core can be constructed through cyclization reactions.

Functional Group Modifications: Introduction of the 3-aminopropoxy group and the 3-bromophenyl group can be achieved through nucleophilic substitution reactions.

Methoxylation: The methoxy group can be introduced via methylation reactions using reagents like methyl iodide.

Industrial Production Methods

Industrial production methods would likely involve optimization of the above synthetic routes to ensure high yield and purity. This may include the use of catalysts, controlled reaction conditions, and purification techniques such as recrystallization or chromatography.

Chemical Reactions Analysis

Types of Reactions

Oxidation: The compound may undergo oxidation reactions, particularly at the methoxy group, leading to the formation of quinazoline N-oxides.

Reduction: Reduction reactions could target the nitro or carbonyl groups if present, converting them to amines or alcohols.

Substitution: Nucleophilic or electrophilic substitution reactions can occur, especially at the bromophenyl group.

Common Reagents and Conditions

Oxidizing Agents: Hydrogen peroxide, m-chloroperbenzoic acid.

Reducing Agents: Sodium borohydride, lithium aluminum hydride.

Substitution Reagents: Halides, nucleophiles like amines or thiols.

Major Products

The major products formed from these reactions would depend on the specific conditions and reagents used. For example, oxidation might yield N-oxides, while reduction could produce amines.

Scientific Research Applications

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Studied for its interactions with biological macromolecules.

Medicine: Potential therapeutic agent for diseases such as cancer, due to its ability to inhibit certain enzymes or receptors.

Industry: May be used in the development of new materials or as a catalyst in chemical reactions.

Mechanism of Action

The mechanism of action of this compound would depend on its specific interactions with molecular targets. For example, if it acts as an enzyme inhibitor, it might bind to the active site of the enzyme, preventing substrate binding and subsequent catalytic activity. The pathways involved could include signal transduction pathways, metabolic pathways, or gene expression regulation.

Comparison with Similar Compounds

Similar Compounds

4-Quinazolinamine: Basic structure without additional functional groups.

6-(3-Aminopropoxy)-Quinazoline: Lacks the bromophenyl and methoxy groups.

N-(3-Bromophenyl)-Quinazoline: Lacks the aminopropoxy and methoxy groups.

Uniqueness

4-Quinazolinamine, 6-(3-aminopropoxy)-N-(3-bromophenyl)-7-methoxy- is unique due to the combination of functional groups, which may confer specific biological activities or chemical reactivity not seen in simpler analogs.